[1-(2-Pyridinyl)propyl]amine dihydrochloride
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Overview
Description
“[1-(2-Pyridinyl)propyl]amine dihydrochloride” is a chemical compound with the empirical formula C8H14Cl2N2 . It is provided by Sigma-Aldrich as part of a collection of unique chemicals for early discovery researchers .
Molecular Structure Analysis
The molecular weight of “this compound” is 209.12 . The SMILES string representation of its structure isNC(CC)C1=CC=CC=N1.[H]Cl.[H]Cl
. Physical and Chemical Properties Analysis
“this compound” is a solid compound . Its molecular formula is C8H14Cl2N2.Scientific Research Applications
Synthesis and Material Chemistry
- [1-(2-Pyridinyl)propyl]amine dihydrochloride and its derivatives are utilized in the synthesis of complex organosilicon copolymers. These copolymers exhibit ion-exchange properties, especially in acidic mediums, making them potential candidates for applications in material chemistry, specifically in metal recovery and catalysis. For instance, a study demonstrated that an organosilicon copolymer behaved as an anionite regarding anionic chlorocomplexes of various metals, indicating its potential in metal separation processes (Belousova et al., 2001).
Chemical Synthesis and Drug Development
- The compound has been implicated in the synthesis of various chemical structures, contributing to the field of drug development and synthesis. For instance, studies have shown its role in the synthesis of dihydropyrindines, tetrahydroquinolines, and pyrindines, all of which are structures of interest in medicinal chemistry due to their biological activities (Yehia et al., 2002). Moreover, the compound is involved in the synthesis of chiral nonracemic 1-(2-pyridinyl)ethylamines, highlighting its significance in the stereospecific introduction of amino functions, an important aspect in the development of enantioselective drugs (Uenishi et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been found to interact with various receptors and enzymes .
Mode of Action
Based on its structural similarity to other pyridine derivatives, it may interact with its targets through hydrogen bonding and π-π stacking interactions .
Biochemical Pathways
Pyridine derivatives have been reported to interact with various biochemical pathways, including those involved in signal transduction and enzymatic reactions .
Pharmacokinetics
The compound’s molecular weight (20912 g/mol) suggests that it may have good bioavailability .
Result of Action
Similar compounds have been reported to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of similar compounds .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for [1-(2-Pyridinyl)propyl]amine dihydrochloride involves the reaction of 2-pyridinecarboxaldehyde with 1,3-diaminopropane followed by reduction of the resulting imine with sodium borohydride and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "1,3-diaminopropane", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-pyridinecarboxaldehyde is reacted with 1,3-diaminopropane in ethanol to form the imine intermediate.", "Step 2: The imine intermediate is reduced with sodium borohydride in methanol to form the amine intermediate.", "Step 3: The amine intermediate is quaternized with hydrochloric acid in ethanol to form [1-(2-Pyridinyl)propyl]amine dihydrochloride." ] } | |
CAS No. |
1228880-20-3 |
Molecular Formula |
C8H13ClN2 |
Molecular Weight |
172.65 g/mol |
IUPAC Name |
1-pyridin-2-ylpropan-1-amine;hydrochloride |
InChI |
InChI=1S/C8H12N2.ClH/c1-2-7(9)8-5-3-4-6-10-8;/h3-7H,2,9H2,1H3;1H |
InChI Key |
HNBBNBYPDZDRTG-UHFFFAOYSA-N |
SMILES |
CCC(C1=CC=CC=N1)N.Cl.Cl |
Canonical SMILES |
CCC(C1=CC=CC=N1)N.Cl |
solubility |
not available |
Origin of Product |
United States |
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